Local coordination and spatial distribution of cations in mixed-alkali borate glasses

Physical Chemistry Chemical Physics Pub Date: 2002-06-10 DOI: 10.1039/B202492F

Abstract

A comprehensive NMR study is presented to elucidate the local coordination and spatial distribution of the alkali-metal cations in mixed alkali borate glasses [(M2O)x(Na2O)1−x]0.3(B2O3)0.7 (M = Li, K and x = 0.2, 0.4, 0.6, 0.8, 1.0). 11B MAS-NMR results indicate that the network structure in these glasses is constant and remains unaffected by the cation substitution process. 11B{23Na} rotational echo double resonance (REDOR) results reveal that the anionic BO4/2− groups and the neutral BO3/2 units interact equally strongly with sodium indicating the absence of cation clustering. The corresponding dipolar second moments extracted from the 11B{23Na} REDOR curves scale linearly with Na content, consistent with random mixing of the alkali ions. More quantitative information is available on the basis of 23Na–23Na and 23Na–6,7Li dipole–dipole couplings measured by spin-echo double resonance (SEDOR) spectroscopy. The experimental results are compared with various cation distribution scenarios and found to be most consistent with a model in which the different types of ions are statistically mixed within a homogeneous distribution of the entire cation population. These results are consistent with the view that the mixed alkali effect is due to the site mismatch between unlike cations A and B. Close inspection of the 23Na chemical shift trends reveals that the cation sites in mixed alkali glasses are modified in a universal manner: the sites of the larger cation are compressed while those of the smaller ion are expanded. This effect creates a secondary type of site mismatch impeding ion transport between regular A sites and A′ sites in the vicinity of a substituent cation.

Recommended Literature
Physical Chemistry Chemical Physics
Journal Name：Physical Chemistry Chemical Physics
Research Products